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Get Quote

Drug Comparison Overview

The table below summarizes the core characteristics and recent findings for methenamine hippurate and

nitrofurantoin.

Feature Methenamine Hippurate Nitrofurantoin

Primary Use Prophylaxis of recurrent UTIs [1] [2] Treatment of acute
uncomplicated UTIs; prophylaxis

of recurrent UTIs [3]

Mechanism of
Action

Urinary antiseptic; converts to formaldehyde in

acidic urine, acting as a bacteriostatic agent [4]

Antibiotic; bactericidal

concentration in urine; inhibits
bacterial protein synthesis [3]

Key Efficacy
Data
(Prophylaxis)

Non-inferior to antibiotic prophylaxis in
reducing symptomatic UTI rates in adult

women [1]. In older women (≥70), a 25%
reduction in antibiotic-treated UTIs vs. placebo

during 6-month treatment [2] [5]

Established efficacy for UTI
prophylaxis [3]
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Feature Methenamine Hippurate Nitrofurantoin

Key Efficacy
Data (Treatment)

Not indicated for treatment of active UTIs [1] First-line treatment for acute
uncomplicated UTIs; 3-5 day

courses recommended
internationally [6]

Cost-
Effectiveness
(Prophylaxis)

On average, less costly and more effective
than antibiotic prophylaxis over 18 months;

cost-saving benefits increase when considering
reduced antimicrobial resistance [7]

Data for prophylaxis cost-
effectiveness vs. methenamine

supports methenamine's cost-
saving profile [7]

User Ratings
(Drugs.com)

8.2/10 (106 ratings) [3] 4.5/10 (1897 ratings) [3]

Safety &
Resistance

Favorable safety profile; minimal side effects;
low potential for driving antimicrobial resistance

[2] [7]

Common side effects include
gastrointestinal disturbances;

long-term use contributes to
antimicrobial resistance [1]

Mechanisms of Action

The drugs work through fundamentally different pathways, which is a key differentiator.
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Methenamine Hippurate (Prophylaxis) Nitrofurantoin (Treatment)

Oral Ingestion

Methenamine enters kidneys

Decomposes in acidic urine
(pH < 6)

Forms Formaldehyde

Bacteriostatic Effect:
Inhibits bacterial cell division

Oral Ingestion

Concentrates in Urine

Bactericidal Effect:
Damages bacterial DNA

and inhibits protein synthesis

Click to download full resolution via product page

Key Clinical and Economic Evidence

The following tables summarize critical experimental data supporting the comparison.

Clinical Trial and Meta-Analysis Findings

Study /
Analysis

Design &
Participants

Intervention &
Comparison

Key Outcome
Measures

Results &
Conclusions
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| ALTAR Trial (UK, 2024) [7] | - Design: RCT, Non-inferiority

Population: 205 women with rUTIs | - Intervention: Methenamine hippurate (1g twice daily)
Comparison: Antibiotic prophylaxis (various, once daily)

Duration: 12 months | - Rate of symptomatic UTI
Antibiotic use

Cost per QALY | - Clinical: Methenamine was non-inferior to antibiotics for UTI prevention.
Economic: Methenamine was, on average, less costly and more effective (more QALYs). | |

Systematic Review & Meta-Analysis (2025) [1] | - Design: Meta-analysis of 5 RCTs
Population: 421 adult women with rUTIs | - Intervention: Methenamine hippurate
Comparison: Antibiotic prophylaxis | - Symptomatic UTI recurrence
Positive urine culture

Adverse effects | - No notable difference in symptomatic UTI rates (RR 1.15, 95% CI 0.96-1.38).
Supported methenamine as an effective and safe prophylactic option. | | ImpresU Trial (2025) [2]

[5] | - Design: Triple-blind, placebo-controlled RCT
Population: 281 women ≥70 years with rUTIs | - Intervention: Methenamine hippurate (1g twice

daily)
Comparison: Placebo

Duration: 6-month treatment, 6-month follow-up | - Number of antibiotic treatments for UTI | - During
treatment: 25% lower incidence of antibiotic use (IRR 0.75).

After discontinuation: Higher UTI incidence, indicating a rebound effect. |

Cost-Effectiveness and Guideline Context

Aspect Methenamine Hippurate Nitrofurantoin

Health
Economic
Outcome

In the ALTAR trial, average cost-
saving vs. antibiotic prophylaxis.

Probability of being cost-effective
ranged from 51% to 67%, increasing

when benefits of reduced antibiotic
resistance were factored in [7].

Serves as a cost-effective comparator in
prophylaxis studies. For treatment, its

cost-effectiveness is influenced by
resistance rates and cure rates [8].
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Aspect Methenamine Hippurate Nitrofurantoin

Guideline
Positioning

Recommended as a non-antibiotic
prophylactic alternative in light of

antimicrobial resistance (AMR)
concerns. Evidence base is growing

and increasingly supported by recent
RCTs [1] [7] [4].

A first-line treatment for acute
uncomplicated UTIs in most international

guidelines. However, recommended
course lengths vary (3-7 days), with some

guidance (like UK's) recommending 3-day
courses despite limited direct evidence [6].

Antimicrobial
Resistance
(AMR)

Major advantage is its low potential
for selecting antimicrobial
resistance, making it a valuable
stewardship tool [1] [2] [7].

Widespread use contributes to AMR.
Long-term prophylactic use, while

effective, is a primary driver of resistance
concerns [1] [7].

Experimental Protocols for Key Studies

For researchers designing similar trials, here are the core methodologies from the pivotal studies cited.

ALTAR Trial (UK) - Core Protocol [7]

Objective: To compare the clinical and cost-effectiveness of methenamine hippurate versus
antibiotic prophylaxis for preventing rUTIs in women.

Design: Multicenter, pragmatic, open-label, randomized, non-inferiority trial.
Participants: Women ≥18 years with rUTIs requiring prophylaxis (n=205 included in the economic

analysis).
Intervention: Methenamine hippurate (1g twice daily) for 12 months.

Control: Antibiotic prophylaxis (once-daily low-dose, specific antibiotic chosen by clinician) for 12
months.

Primary Economic Outcome: Incremental cost per Quality-Adjusted Life Year (QALY) gained at 18
months, from a NHS perspective.

Data Collection: Resource use via questionnaires; effectiveness via EQ-5D-5L utility measures at
multiple timepoints.

ImpresU Trial - Core Protocol [2] [5]

Objective: To investigate the preventive effect of methenamine hippurate on rUTIs in older women.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 7 Tech Support

https://bmcurol.biomedcentral.com/articles/10.1186/s12894-025-01708-8
https://pmc.ncbi.nlm.nih.gov/articles/PMC11086477/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12049952/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10631823/
https://bmcurol.biomedcentral.com/articles/10.1186/s12894-025-01708-8
https://pubmed.ncbi.nlm.nih.gov/40669691/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11086477/
https://bmcurol.biomedcentral.com/articles/10.1186/s12894-025-01708-8
https://pmc.ncbi.nlm.nih.gov/articles/PMC11086477/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11086477/
https://www.smolecule.com/products/s603450?utm_src=pdf-body
https://www.smolecule.com/products/s603450?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/40669691/
https://www.sciencedirect.com/science/article/abs/pii/S1198743X25003441
https://www.smolecule.com/products/s603450?utm_src=pdf-body
https://www.smolecule.com/products/s603450?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Design: Triple-blind, randomized, placebo-controlled, phase IV trial.

Participants: Women ≥70 years with rUTIs recruited from primary care in Norway, Sweden, Poland,
and the Netherlands (n=281).

Intervention: Methenamine hippurate (1g twice daily) for 6 months.
Control: Placebo (1 tablet twice daily) for 6 months.

Primary Outcome: The number of antibiotic treatments for UTIs during the 6-month treatment
period.

Follow-up: Additional 6-month post-treatment period to monitor long-term effects and rebound.

Research Implications

For Prophylaxis: Methenamine hippurate is a viable first-choice prophylactic due to non-inferior

efficacy, favorable cost-effectiveness, and minimal impact on antimicrobial resistance [1] [7]. A key
consideration is the potential for UTI rebound after discontinuation, which requires careful

management and patient counseling [2].
For Treatment: Nitrofurantoin remains a cornerstone for treating acute uncomplicated UTIs.

However, the evidence for 3-day courses, as recommended in some guidelines, is not robust,
indicating a need for more targeted research [6].

Future Directions: Research is needed in vulnerable populations (e.g., children,
immunocompromised) and on strategies to mitigate the rebound effect after stopping methenamine

[4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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